Cas no 449727-85-9 (4-ACETOXY-3-BROMOANISOLE)

• Product Name: 4-ACETOXY-3-BROMOANISOLE
• CAS No: 449727-85-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 929754
• PubChem ID: 11288033
• Update Time: 2025-04-19

4-ACETOXY-3-BROMOANISOLE Chemical and Physical Properties

Names and Identifiers

• 4-ACETOXY-3-BROMOANISOLE
• (2-bromo-4-methoxyphenyl) acetate
• SCHEMBL9280624
• 449727-85-9
• DB-070606
• DTXSID90461308
• Phenol, 2-bromo-4-methoxy-, 1-acetate

• Inchi： 1S/C9H9BrO3/c1-6(11)13-9-4-3-7(12-2)5-8(9)10/h3-5H,1-2H3
• InChI Key： IHRXZSJJLBIBOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(C)=O)OC

Computed Properties

• Exact Mass: 243.97351g/mol
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 295.9±30.0 °C(Predicted)